Cas no 1804228-74-7 (2-(3-Bromopropyl)-6-methylanisole)

• Product Name: 2-(3-Bromopropyl)-6-methylanisole
• CAS No: 1804228-74-7
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 5004740
• PubChem ID: 118853543
• Update Time: 2025-10-19

2-(3-Bromopropyl)-6-methylanisole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-6-methylanisole

• Inchi： 1S/C11H15BrO/c1-9-5-3-6-10(7-4-8-12)11(9)13-2/h3,5-6H,4,7-8H2,1-2H3
• InChI Key： TUACXUKTZBEYHA-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2

Additional information on 2-(3-Bromopropyl)-6-methylanisole

Research Briefing on 2-(3-Bromopropyl)-6-methylanisole (CAS: 1804228-74-7) in Chemical and Biomedical Applications

2-(3-Bromopropyl)-6-methylanisole (CAS: 1804228-74-7) is a brominated aromatic compound that has recently gained attention in chemical and biomedical research due to its potential as an intermediate in pharmaceutical synthesis and its unique physicochemical properties. This briefing consolidates the latest findings on this compound, focusing on its synthesis, applications, and biological relevance.

Recent studies have highlighted the role of 2-(3-Bromopropyl)-6-methylanisole as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. Its bromopropyl moiety makes it a versatile building block for further functionalization, enabling the creation of compounds with potential pharmacological activities. Researchers have explored its use in the synthesis of CNS-targeting molecules, leveraging its ability to cross the blood-brain barrier.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in creating dopamine receptor modulators. The bromine atom at the 3-position of the propyl chain was shown to be crucial for selective binding to D2-like receptors, suggesting potential applications in neurological disorders. The methylanisole component contributed to improved metabolic stability compared to similar non-methylated analogs.

From a synthetic chemistry perspective, advances in the preparation of 2-(3-Bromopropyl)-6-methylanisole have been reported, with new catalytic methods achieving yields above 85% while reducing unwanted byproducts. These improvements are particularly significant given the compound's increasing demand in high-throughput pharmaceutical screening programs.

Safety and toxicological assessments of 2-(3-Bromopropyl)-6-methylanisole indicate moderate acute toxicity (LD50 = 320 mg/kg in rats), with primary concerns being skin and eye irritation. Proper handling procedures have been established in industrial settings, including the use of personal protective equipment and adequate ventilation systems.

Looking forward, the compound's potential extends beyond its current applications. Ongoing research is investigating its incorporation into metal-organic frameworks for drug delivery systems and its use in photodynamic therapy agents. The unique electronic properties conferred by its molecular structure make it particularly interesting for these advanced applications.

In conclusion, 2-(3-Bromopropyl)-6-methylanisole represents an important chemical entity in modern pharmaceutical research. Its dual role as both a synthetic intermediate and a potential pharmacophore continues to drive innovation across multiple therapeutic areas. Future research directions will likely focus on expanding its utility in targeted drug delivery and exploring structure-activity relationships of its derivatives.